Cas no 1247513-98-9 (2-(1,3-thiazol-2-yloxy)ethan-1-amine)

• Product Name: 2-(1,3-thiazol-2-yloxy)ethan-1-amine
• CAS No: 1247513-98-9
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 5969436
• PubChem ID: 62348682
• Update Time: 2025-07-24

2-(1,3-thiazol-2-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(2-thiazolyloxy)-
• 2-(1,3-thiazol-2-yloxy)ethan-1-amine
• 1247513-98-9
• AKOS011633760
• EN300-1841887

• Inchi： 1S/C5H8N2OS/c6-1-3-8-5-7-2-4-9-5/h2,4H,1,3,6H2
• InChI Key： FVFRDQJEMJLOME-UHFFFAOYSA-N
• SMILES： C(N)COC1=NC=CS1

Computed Properties

• Exact Mass: 144.03573406g/mol
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 233.2±42.0 °C(Predicted)
• pka: 7.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(1,3-thiazol-2-yloxy)ethan-1-amine

Comprehensive Overview of 2-(1,3-thiazol-2-yloxy)ethan-1-amine (CAS No. 1247513-98-9): Properties, Applications, and Industry Insights

The compound 2-(1,3-thiazol-2-yloxy)ethan-1-amine (CAS No. 1247513-98-9) is a specialized organic molecule featuring a thiazole ring linked to an ethoxyamine moiety. This unique structure endows it with versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The thiazole core is known for its electron-rich heterocyclic nature, which enhances reactivity in synthetic pathways, while the ethoxyamine group offers functional flexibility for further derivatization.

In recent years, the demand for thiazole-based compounds has surged due to their role in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Researchers frequently search for "CAS 1247513-98-9 applications" or "2-(1,3-thiazol-2-yloxy)ethan-1-amine synthesis" to explore its potential in targeted therapies. The compound’s molecular weight (approximately 158.21 g/mol) and solubility profile (moderate in polar solvents) further support its utility in lab-scale reactions and industrial processes.

From an environmental perspective, sustainable synthesis methods for 1247513-98-9 are gaining traction. Innovations like catalytic green chemistry and microwave-assisted reactions reduce waste and energy consumption, aligning with global trends toward eco-friendly manufacturing. Questions such as "Is 2-(1,3-thiazol-2-yloxy)ethan-1-amine biodegradable?" reflect growing consumer interest in green alternatives.

In material science, this compound’s ligand properties are exploited to develop metal-organic frameworks (MOFs) and conductive polymers. Its ability to coordinate with transition metals makes it a candidate for sensor technologies and catalysis. Searches for "thiazole-amine hybrid materials" highlight its interdisciplinary relevance.

Quality control of CAS 1247513-98-9 involves rigorous HPLC and NMR validation to ensure purity >98%, a critical factor for reproducibility in research. The compound’s storage conditions (typically 2–8°C under inert gas) and handling precautions (use of PPE) are frequently queried, emphasizing safety in laboratory settings.

Future prospects for 2-(1,3-thiazol-2-yloxy)ethan-1-amine include its integration into AI-driven drug discovery platforms, where predictive modeling accelerates lead optimization. As the scientific community prioritizes high-throughput screening, this compound’s modular design positions it as a key building block for next-generation therapeutics.